2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1H-pyrazol-3-yl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(1H-pyrazol-5-yl)acetamide
• InChI: InChI=1S/C12H13N5O2/c18-11(14-10-5-6-13-15-10)7-17-12(19)4-3-9(16-17)8-1-2-8/h3-6,8H,1-2,7H2,(H2,13,14,15,18)
• InChI Key: UNUHDFBELPPGMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)CC(=O)NC3=CC=NN3
• Molecular Formula: C12H13N5O2
• Molecular Weight: 259.26 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(1H-pyrazol-3-yl)acetamide, also known as CP-690,550, is a small molecule drug that has been developed for the treatment of autoimmune diseases. This drug is a potent inhibitor of Janus kinase 3 (JAK3), which is a key enzyme involved in the signaling pathways of cytokines, a group of proteins that play a critical role in the immune system. CP-690,550 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various autoimmune diseases.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has been conducted on the synthesis of new classes of pyridazin-3-one and 2-amino-5-arylazopyridine derivatives, which have utility in the synthesis of fused azines. These compounds are of interest due to their potential chemical and pharmacological activities, highlighting the importance of these types of molecules in the development of new therapeutic agents and materials (H. M. Ibrahim & H. Behbehani, 2014).

Coordination Complexes and Antioxidant Activity

Another study focused on the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. The research explored the effect of hydrogen bonding on the self-assembly process and investigated the antioxidant activity of these complexes, demonstrating the diverse applications of such compounds in materials science and potential therapeutic uses (K. Chkirate et al., 2019).

Antimicrobial and Antitumor Evaluation

Compounds incorporating sulfamoyl moieties and exhibiting antimicrobial properties have been synthesized, emphasizing the role of heterocyclic compounds like pyridazinones in developing new antimicrobial agents. Such studies are crucial for discovering new drugs to combat resistant microbial strains (E. Darwish et al., 2014).

Insecticidal Activities

Research into the synthesis of heterocycles incorporating thiadiazole moiety and their assessment as insecticidal agents against specific pests like the cotton leafworm, Spodoptera littoralis, indicates the potential agricultural applications of such compounds. This research contributes to the development of new, more effective insecticides (A. Fadda et al., 2017).